Cas no 16470-09-0 (4-Chloro-1-(chloromethyl)-2-methyl-benzene)

• Product name: 4-Chloro-1-(chloromethyl)-2-methyl-benzene
• CAS No: 16470-09-0
• MF: C₈H₈Cl₂
• MW: 175.05512
• CID: 1083367
• PubChem ID: 12822618

4-Chloro-1-(chloromethyl)-2-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(chloromethyl)-2-methylbenzene
• DTXSID90510709
• QDXAXXIPBMVWOH-UHFFFAOYSA-N
• 4-chloro-2-methylbenzyl chloride
• EN300-139079
• 2-methyl-4-chlorobenzyl chloride
• SCHEMBL998743
• DB-113216
• 16470-09-0
• G42147
• Benzene, 4-chloro-1-(chloromethyl)-2-methyl-
• 4-Chloro-1-(chloromethyl)-2-methyl-benzene

• MDL： MFCD11846577
• Inchi： InChI=1S/C8H8Cl2/c1-6-4-8(10)3-2-7(6)5-9/h2-4H,5H2,1H3
• InChI Key： QDXAXXIPBMVWOH-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1CCl)Cl

Computed Properties

• Exact Mass: 174.00044
• Monoisotopic Mass: 174.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-Chloro-1-(chloromethyl)-2-methyl-benzene

4-Chloro-1-(chloromethyl)-2-methylbenzene: A Comprehensive Overview

The compound 4-Chloro-1-(chloromethyl)-2-methylbenzene (CAS No. 16470-09-0) is a significant organic molecule with a diverse range of applications in various fields, including materials science, pharmaceuticals, and industrial chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine and methyl groups at specific positions, along with a chloromethyl group attached to the benzene ring.

Recent advancements in chemical synthesis have allowed for the precise control of the substitution patterns on aromatic rings, leading to the development of compounds like 4-Chloro-1-(chloromethyl)-2-methylbenzene. This has enabled researchers to explore its potential in advanced materials, such as high-performance polymers and specialty chemicals. The presence of multiple substituents on the benzene ring contributes to its reactivity and versatility in chemical reactions.

One of the most notable applications of 4-Chloro-1-(chloromethyl)-2-methylbenzene is in the synthesis of biologically active compounds. Researchers have utilized this compound as an intermediate in the development of novel drugs targeting various diseases, including cancer and infectious diseases. The chloromethyl group, in particular, plays a crucial role in enabling nucleophilic substitutions, which are essential for constructing complex molecular architectures.

Moreover, 4-Chloro-1-(chloromethyl)-2-methylbenzene has been studied extensively for its role in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the creation of advanced materials with tailored properties, such as high thermal stability and mechanical strength. These materials are finding applications in aerospace, electronics, and automotive industries.

The synthesis of 4-Chloro-1-(chloromethyl)-2-methylbenzene involves a series of carefully controlled reactions, including Friedel-Crafts alkylation and subsequent chlorination steps. Recent studies have focused on optimizing these processes to enhance yield and reduce environmental impact. For instance, the use of catalytic systems and green solvents has emerged as a promising approach to make the synthesis more sustainable.

In terms of physical properties, 4-Chloro-1-(chloromethyl)-2-methylbenzene exhibits a melting point of approximately 5°C and a boiling point around 135°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under normal storage conditions ensures its suitability for large-scale industrial applications.

From an environmental perspective, understanding the fate and transport of 4-Chloro-1-(chloromethyl)-2-methylbenzene in natural systems is critical for assessing its potential impact on ecosystems. Recent research has highlighted its moderate biodegradability under aerobic conditions, suggesting that it can be effectively managed through proper waste disposal practices.

In conclusion, 4-Chloro-1-(chloromethyl)-2-methylbenzene (CAS No. 16470-09-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables a wide range of chemical reactions, making it an invaluable tool in modern chemistry. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.